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Compound of Interest

Compound Name: ML148

Cat. No.: B162746

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML148 is a potent and selective inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-
PGDH), the primary enzyme responsible for the degradation of prostaglandins.[1] By inhibiting
15-PGDH, ML148 effectively increases the local concentration of prostaglandins, which are
critical signaling molecules involved in a wide range of physiological and pathological
processes, including inflammation, tissue repair, and cancer. Due to its specific mechanism of
action, ML148 is a valuable tool for studying prostaglandin signaling pathways and holds
therapeutic potential. This document provides a detailed protocol for the preparation, storage,
and handling of ML148 stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Quantitative Data Summary

For accurate and reproducible experimental results, proper preparation of the ML148 stock
solution is crucial. The following table summarizes the key quantitative data for ML148.
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Property Value Reference
Molecular Weight 319.40 g/mol [1112]
Solubility in DMSO 50 mg/mL (156.54 mM) [1]
IC50 for 15-PGDH 56 nM [1]
Appearance White to off-white solid [1]

-20°C for 3 years; 4°C for 2
Storage (Powder) [1]

years

-80°C for up to 6 months;
Storage (In Solvent) [1]
-20°C for up to 1 month

Experimental Protocol: Preparation of ML148 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of ML148 in DMSO.
Materials:

e ML148 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Procedure:

e Pre-warm ML148: Before opening, allow the vial of ML148 powder to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation of moisture.
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e Weighing ML148: In a fume hood, carefully weigh out the desired amount of ML148 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.194 mg of ML148 (Calculation: 319.40 g/mol * 0.010 mol/L * 0.001 L =
0.003194 g = 3.194 mg).

e Dissolving in DMSO: Add the appropriate volume of DMSO to the vial containing the ML148
powder. For a 10 mM stock solution, if you weighed 3.194 mg, add 1 mL of DMSO.

o Solubilization: Tightly cap the vial and vortex thoroughly for several minutes until the ML148
is completely dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) and
sonication can aid in dissolution if necessary.[1] Visually inspect the solution to ensure there
are no visible particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be
based on the typical working concentrations used in your experiments.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1] When ready to use, thaw an aliquot at room
temperature and gently vortex before preparing the final working dilution.

Safety Precautions:

e Always handle ML148 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Refer to the Safety Data Sheet (SDS) for ML148 and DMSO for detailed safety information.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway involving ML148 and the general
experimental workflow for its use.
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Prostaglandin Synthesis & Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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